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Compound of Interest

Compound Name: Stannous sulfate

Cat. No.: B148045

An In-depth Examination of its Chemical Identity, Safety Profile, and Handling Protocols

This technical guide provides a detailed overview of stannous sulfate (SnSOa4), a compound
utilized in various research and industrial applications, including electroplating and as a
laboratory reagent.[1][2] This document is intended for researchers, scientists, and drug
development professionals, offering critical information on its chemical identity, a thorough
analysis of its safety data, and standardized protocols for safe handling and use.

Chemical Identification

Stannous sulfate, also known as tin(ll) sulfate, is an inorganic compound with the chemical
formula SnS0Oa4.[3] It is a white, crystalline solid that is partially soluble in water and is known to
be moisture-sensitive.[2][4]
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Identifier

Value

Chemical Name

Stannous Sulfate

Tin(ll) sulfate, Tin sulfate, Sulfuric acid,

Synonyms tin(2+)salt (1:1)[1]
CAS Number 7488-55-3[1][3][5][6][7]
Molecular Formula SnSO4[1][3][5][6]
Molecular Weight 214.77 g/mol [3]

EC Number 231-302-2[3][6]

Physicochemical Properties

A summary of the key physical and chemical properties of stannous sulfate is presented

below. This data is essential for understanding its behavior under various experimental

conditions.
Property Value
Appearance Off-white solid[4]
Odor Odorless[4]
Melting Point 360 °C / 680 °F[4]
pH 2.0 (50 g/L aqueous solution)[4]
Solubility Partially soluble in water[4]
Stability Stable under normal conditions; moisture

sensitive[4]

Safety Data Sheet (SDS) Analysis

The Safety Data Sheet is a critical document providing comprehensive information about the

hazards of a chemical and the necessary precautions. The standardized GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) format ensures consistency.
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Caption: Logical flow of information in a Safety Data Sheet (SDS).

Hazard Classification

Stannous sulfate is classified as a hazardous chemical. The following table summarizes its
GHS hazard statements, which describe the nature of the hazards involved.
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Hazard Class Category Hazard Statement
) H290: May be corrosive to
Corrosive to metals 1
metals[5][8]
Acute toxicity, Inhalation 4 H332: Harmful if inhaled[5][8]
) S H315: Causes skin irritation[5]
Skin corrosion/irritation 2

[8]

Serious eye damage/eye

H319: Causes serious eye

N 1/2 o
irritation irritation[5][6][8]
) S H317: May cause an allergic
Skin sensitization 1 ) ]
skin reaction[5][8]
. H341: Suspected of causing
Germ cell mutagenicity 2

genetic defects[5][8]

Specific target organ toxicity -

single exposure

H335: May cause respiratory
irritation[5][6][8]

Specific target organ toxicity -

repeated exposure

H373: May cause damage to
organs (Cardiovascular
system) through prolonged or

repeated exposure[5][8]

Hazardous to the aquatic

environment - chronic hazard

H410: Very toxic to aquatic life
with long lasting effects[5][8]

Precautionary Measures

Safe handling of stannous sulfate requires adherence to specific precautionary statements.

These are categorized into Prevention, Response, Storage, and Disposal.
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Precautionary Statement

Category Statement
Code
Do not breathe
Prevention P260 dust/fume/gas/mist/vapours/sp
ray.[5][8]
Avoid release to the
pP273 )
environment.[8]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[5][8]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.[6]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5][6]

Call a POISON
P312 CENTRE/doctor if you feel
unwell.[8]
P391 Collect spillage.[8]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[8]
Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[8]
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Experimental Protocols: Safe Handling and Use

Adherence to strict experimental protocols is paramount when working with stannous sulfate
to ensure personnel safety and experimental integrity.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.[5][6]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[5]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective
suit must be worn to prevent skin contact.[5]

o Respiratory Protection: If dust formation is unavoidable, a NIOSH-approved particulate
respirator should be used.[5]

First-Aid Procedures

A clear workflow for emergency response is critical.
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Exposure Incident
Type of Expos%e
A A

Immediate Action

v

Move to fresh air. 3 Rinse cautiously with water for at least 15 minutes. Rinse mouth with water.
G’rovide artificial respiration if not breathing) (Wash i S T ey @l water) ( Remove contact lenses. ) (Do NOT induce vomiting)

Seek Immediate Medical Attention
- Show SDS to Physician -~

Click to download full resolution via product page
Caption: First-aid response workflow for stannous sulfate exposure.

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a physician immediately.[9]

o Skin Contact: In case of skin contact, wash off with soap and plenty of water. Take off
contaminated clothing and wash it before reuse. Consult a physician.[8][9]

» Eye Contact: For eye contact, rinse thoroughly with plenty of water for at least 15 minutes
and consult a physician.[5][9]

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water and consult a physician.[8][9]

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated place.[5] Keep the container tightly closed,
as the material is moisture-sensitive.[4][9]
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» Disposal: Disposal of stannous sulfate and its containers must be done in accordance with
local, state, and federal regulations. It should not be allowed to enter drains or the
environment.[5][9]

This guide provides a foundational understanding of stannous sulfate for the scientific
community. Always refer to the most current Safety Data Sheet provided by the supplier before
use and ensure all laboratory personnel are trained on its specific hazards and handling
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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